Cas no 397329-06-5 (1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde)
397329-06-5 structure
Product Name:1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
CAS No:397329-06-5
MF:C7H8N2O
MW:136.15122127533
MDL:MFCD24676054
CID:1510812
PubChem ID:23510401
Update Time:2025-04-21
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxaldehyde, 1-(2-propenyl)-
- 1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde
- SCHEMBL2720779
- 397329-06-5
- 1-Allyl-1H-pyrazole-5-carbaldehyde
- EN300-1572731
- YDYCDDNJJHNTLQ-UHFFFAOYSA-N
-
- MDL: MFCD24676054
- Inchi: 1S/C7H8N2O/c1-2-5-9-7(6-10)3-4-8-9/h2-4,6H,1,5H2
- InChI Key: YDYCDDNJJHNTLQ-UHFFFAOYSA-N
- SMILES: O=CC1=CC=NN1CC=C
Computed Properties
- Exact Mass: 136.06374
- Monoisotopic Mass: 136.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572731-1g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 1g |
$770.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-5g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 5g |
$2235.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-10g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 10g |
$3315.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-0.05g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 0.05g |
$647.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-0.1g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 0.1g |
$678.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-0.25g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 0.25g |
$708.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-0.5g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 0.5g |
$739.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-1.0g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 1g |
$770.0 | 2023-06-05 | ||
| Enamine | EN300-1572731-2.5g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 2.5g |
$1509.0 | 2023-08-31 | ||
| Enamine | EN300-1572731-5.0g |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde |
397329-06-5 | 5g |
$2235.0 | 2023-06-05 |
1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
397329-06-5 (1-(prop-2-en-1-yl)-1H-pyrazole-5-carbaldehyde) Related Products
- 902837-62-1(1-Ethyl-1H-pyrazole-5-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk